Cas no 6639-67-4 (1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one))

• Product Name: 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one)
• CAS No: 6639-67-4
• MF: C₁₂H₂₀Cl₂N₂O₂
• MW: 295.205401420593
• CID: 2626690
• PubChem ID: 241644
• Update Time: 2025-05-27

1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) Chemical and Physical Properties

Names and Identifiers

• 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one)
• 1,4-Bis-(4-brom-phenyl)-3,6-diphenyl-1,4-dihydro-[1,2,4,5]tetrazin; 1,4-bis-(4-chloro-butyryl)-piperazine; MCULE-7661540459; AKOS001606761; NSC137904; AC1L9LCZ; 1,4-bis-(4-bromo-phenyl)-3,6-diphenyl-1,4-dihydro-[1,2,4,5]tetrazine; 1,4-Bis-(4-chlor-butyryl)-piperazin;
• NSC-49399
• NSC49399
• AKOS003887502
• 4-chloro-1-[4-(4-chlorobutanoyl)piperazin-1-yl]butan-1-one
• 6639-67-4
• DTXSID70985032
• 1,1'-(piperazine-1,4-diyl)bis(4-chlorobutan-1-one)

• Inchi： 1S/C12H20Cl2N2O2/c13-5-1-3-11(17)15-7-9-16(10-8-15)12(18)4-2-6-14/h1-10H2
• InChI Key： KKRMYLHQDFFOQD-UHFFFAOYSA-N
• SMILES： ClCCCC(N1CCN(C(CCCCl)=O)CC1)=O

Computed Properties

• Exact Mass: 294.0904
• Monoisotopic Mass: 294.0901833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Additional information on 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one)

Recent Advances in the Study of 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) (CAS: 6639-67-4) in Chemical Biology and Pharmaceutical Research

The compound 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) (CAS: 6639-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of targeted anticancer agents, where it served as a scaffold for the design of small-molecule inhibitors targeting specific protein-protein interactions. The study reported promising in vitro results, with several derivatives showing potent activity against cancer cell lines.

In addition to its applications in oncology, research has explored the compound's potential in neurodegenerative disease treatment. A 2024 paper in ACS Chemical Neuroscience revealed that derivatives of 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) exhibited neuroprotective effects in cellular models of Alzheimer's disease, possibly through modulation of tau protein aggregation pathways. These findings suggest new avenues for developing disease-modifying therapies for neurodegenerative disorders.

The compound's mechanism of action has been further elucidated through structural biology approaches. Cryo-EM studies published in Nature Structural & Molecular Biology in early 2024 provided high-resolution insights into how 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) derivatives interact with their biological targets, offering valuable information for structure-based drug design. These structural insights are expected to accelerate the development of more potent and selective therapeutic agents based on this chemical scaffold.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) and its derivatives. A 2023 study in Organic Process Research & Development described a novel continuous flow synthesis method that significantly increased yield while reducing production costs and environmental impact. This methodological improvement is particularly important for scaling up production for potential clinical applications.

Looking forward, the unique properties of 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) continue to inspire innovative research directions. Current investigations are exploring its potential in antimicrobial drug development, with preliminary results showing activity against drug-resistant bacterial strains. Additionally, its application in targeted drug delivery systems is being actively investigated, leveraging its chemical properties for site-specific therapeutic delivery.

In conclusion, the growing body of research on 1,1'-piperazine-1,4-diylbis(4-chlorobutan-1-one) (CAS: 6639-67-4) demonstrates its versatility and potential across multiple therapeutic areas. As synthetic methods improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of novel pharmaceutical agents. Future research should focus on translating these promising preclinical findings into clinical applications while further exploring the compound's full therapeutic potential.